Cas no 61860-40-0 (3-Hexene-2,5-dione, 3-(phenylamino)-)

3-Hexene-2,5-dione, 3-(phenylamino)- structure

61860-40-0 structure

Product name:3-Hexene-2,5-dione, 3-(phenylamino)-

CAS No:61860-40-0

MF:C₁₂H₁₃NO₂

MW:203.237123250961

CID:1631532

Chemical and Physical Properties
Related Products

3-Hexene-2,5-dione, 3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

- 3-Hexene-2,5-dione, 3-(phenylamino)-
- Inchi： 1S/C12H13NO2/c1-9(14)8-12(10(2)15)13-11-6-4-3-5-7-11/h3-8,13H,1-2H3
- InChI Key： LFHPRYOTYHSTHQ-UHFFFAOYSA-N
- SMILES： CC(=O)C(NC1=CC=CC=C1)=CC(=O)C

Computed Properties

Exact Mass: 203.09469

Experimental Properties

Density: 1.134±0.06 g/cm3(Predicted)
Boiling Point: 120-130 °C(Press: 0.25 Torr)
PSA: 46.17
pka: -1.29±0.70(Predicted)

3-Hexene-2,5-dione, 3-(phenylamino)- Related Literature

1. A 3-dimensional {42·84} lvt net built from a ditopic bis(3,2′:6′,3″-terpyridine) tecton bearing long alkyl tails†

Y. Maximilian Klein,Edwin C. Constable,Catherine E. Housecroft,Alessandro Prescimone CrystEngComm, 2015,17, 2070-2073
2. A cavitand stabilizes the Meisenheimer complex of SNAr reactions†

Sara M. Butterfield,Julius Rebek Jr. Chem. Commun., 2007, 1605-1607
3. A bio-barcode assay for on-chip attomolar-sensitivity protein detection†

Edgar D. Goluch,Jwa-Min Nam,Dimitra G. Georganopoulou,Thomas N. Chiesl,Kashan A. Shaikh,Kee S. Ryu,Annelise E. Barron,Chad A. Mirkin,Chang Liu Lab Chip, 2006,6, 1293-1299
4. A case study of SARS-CoV-2 transmission behavior in a severely air-polluted city (Delhi, India) and the potential usage of graphene based materials for filtering air-pollutants and controlling/monitoring the COVID-19 pandemic

Amrit Kumar Thakur,Ravishankar Sathyamurthy,Velraj Ramalingam,Iseult Lynch,Swellam Wafa Sharshir,Zhenjun Ma,Ganeshkumar Poongavanam,Suyeong Lee,Yeseul Jeong,Jang-Yeon Hwang Environ. Sci.: Processes Impacts, 2021,23, 923-946
5. 1D convolutional neural network for the discrimination of aristolochic acids and their analogues based on near-infrared spectroscopy

Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
6. 8-Amino-7-(aryl/hetaryl)fluoroquinolones. An emerging set of synthetic antibacterial agents

Ala'aAAl-Akhras,JalalAZahra,MustafaMEl-Abadelah,LubnaFAbu-Niaaj,MontherAKhanfar
7. A 2D porous porphyrin-based covalent organic framework for sulfur storage in lithium–sulfur batteries†

Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421
8. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†

Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
9. 2D layered SiC/C2N van der Waals type-II heterostructure: a visible-light-driven photocatalyst for water splitting

Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
10. A chemical-bond-driven edge reconstruction of Sb nanoribbons and their thermoelectric properties from first-principles calculations†

Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054

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